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Compound of Interest

Compound Name: Pentadecanamide

CAS No.: 3843-51-4

Cat. No.: B3133246

Get Quote

Part 1: Executive Safety Summary
Compound Identity: Pentadecanamide CAS: 1067-53-4 Formula: C₁₅H₃₁NO Chemical Class:

Primary Fatty Acid Amide[1][2][3][4]

CRITICAL DISTINCTION: Do not confuse Pentadecanamide (Amide) with Pentadecanoic Acid

(CAS 1002-84-2).[1][2][3][4] While structurally related, their solubility profiles and melting points

differ.[1][3] This guide specifically addresses the Amide form.[1][3][4]

Immediate Hazard Profile:

Physical State: White crystalline powder or waxy solid.[1][3][4]
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Primary Risks: Inhalation of fine particulates (STOT SE 3), Mechanical Eye Irritation

(Category 2B), and potential Skin Irritation (Category 2).[1][2][3]

Solubility: Insoluble in water; soluble in warm Ethanol, DMSO, and Chloroform.[1][3]

Emergency Action:

Inhalation:[1][2][3][5][6][7] Move to fresh air immediately.[1][3][4]

Skin Contact: Wash with soap and water; do not use solvents to clean skin (increases

absorption).[1][2][3][4]

Eye Contact: Flush with water for 15 minutes.[1][3][4]

Part 2: Hazard Assessment & PPE Selection Strategy
1. The Hazard Logic (Why we choose this PPE)
Pentadecanamide is a lipophilic surfactant-like molecule.[1][2][3][4] Its primary danger lies not

in acute systemic toxicity, but in its physical form (dust) and its interaction with biological

membranes.[1][3]

Respiratory Risk: As a lightweight fatty powder, it easily aerosolizes during weighing.[1][3]

Inhalation can coat alveolar structures, leading to lipid pneumonia-like symptoms or chronic

irritation.[1][3][4] Standard surgical masks are insufficient.[1][3][4]

Dermal Risk: While low in acute dermal toxicity, fatty amides can act as penetration

enhancers for other chemicals.[1][3] If you are dissolving this in DMSO or Chloroform, the

solvent becomes the primary dermal threat, carrying the amide through the skin barrier.[1]

2. PPE Selection Matrix
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Protection Zone Recommended Equipment Technical Justification

Respiratory
N95 (Minimum) or P100

Respirator

Required for all open-bench

weighing to block <0.3 micron

particulates.[1][2][3][4] Use a

Fume Hood if dissolving in

organic solvents.[1][3][4]

Dermal (Hands) Nitrile Gloves (4 mil minimum)

Excellent resistance to the

solid powder.[1][2][3][4] Note: If

using Chloroform, switch to

PVA or Viton gloves.[1][3][4] If

using DMSO, standard Nitrile

is acceptable for splash

protection.[1][3][4]

Ocular Chemical Safety Goggles

Preferred over safety glasses

to prevent migrating dust from

entering the eye from the sides

or top.[1][3][4]

Body Lab Coat (Cotton/Poly blend)

Standard protection.[1][2][3][4]

Ensure cuffs are tucked into

gloves to prevent wrist

exposure.[1][3][4]

Part 3: Operational Protocols
Workflow 1: Safe Weighing & Solubilization
Objective: Prepare a stock solution without generating inhalable dust or contaminating the

workspace.

Preparation:

Turn on the chemical fume hood or biosafety cabinet.[1][3][4]

Don PPE in the correct order (See Diagram 1).[1][2][3][4]

Pre-label your destination vial (e.g., "Pentadecanamide 10mM in DMSO").[1][3][4]
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Weighing (The Critical Step):

Static Control: Fatty amides are static-prone.[1][3][4] Use an anti-static gun or wipe on the

spatula if the powder "jumps."[1][3][4]

Transfer: Weigh directly into the final vial if possible to avoid double-handling.

Containment: Cap the vial immediately after adding the solid.

Solubilization:

Add solvent (DMSO or Ethanol) via syringe or pipette.[1][2][3][4]

Note on Heating: Pentadecanamide has a melting point higher than its acid counterpart

(approx. 100-105°C).[1][2][3][4] You may need to warm the DMSO solution to 40-50°C to

achieve full solubility.[1][3][4]

Vortex:[1][2][3] Vortex with the cap tightly sealed.[1][3][4] Do not sonicate in an open

vessel.[1][3][4]

Disposal:

Solid Waste: Contaminated weigh boats go into "Hazardous Solid Waste."[1][3][4]

Liquid Waste: Solvent-dependent (e.g., "Non-Halogenated Organic" for DMSO/Ethanol).[1]

[2][3][4]

Part 4: Visualizations
Diagram 1: PPE Decision & Donning Logic
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Start: Handling Pentadecanamide

Determine Physical State

Solid / Powder Form In Solution (DMSO/EtOH)

Respiratory: N95 or P100
(Prevent Dust Inhalation)

Respiratory: Fume Hood
(Prevent Solvent Vapor)

Glove Selection

Standard Nitrile
(Solid or DMSO/EtOH)

Standard Solvents

Specialty Gloves (PVA/Viton)
(If Chloroform/DCM used)

Halogenated Solvents

Donning Sequence:
1. Lab Coat

2. Mask/Respirator
3. Goggles

4. Gloves (Over Cuffs)

Click to download full resolution via product page
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Caption: Decision tree for selecting appropriate PPE based on the physical state and solvent

system used.

Diagram 2: Emergency Response Protocol

Exposure Event

Skin Contact

Eye Contact

Inhalation

1. Blot excess (dry)
2. Wash w/ Soap & Water

3. NO SOLVENTS

1. Flush 15 mins
2. Lift eyelids

3. Seek medical aid

1. Fresh Air
2. Rest upright

3. Monitor breathing

Report Incident
(Consult SDS)

Click to download full resolution via product page

Caption: Immediate steps to take following accidental exposure to Pentadecanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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